Cas no 16996-47-7 (1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester)
16996-47-7 structure
Product Name:1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester
CAS No:16996-47-7
MF:C20H16N2O4
MW:348.352045059204
CID:95671
PubChem ID:59364829
Update Time:2025-04-18
1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester
- bis(4-aminophenyl) benzene-1,3-dicarboxylate
- 16996-47-7
- DTXSID50731655
- SCHEMBL8445592
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- Inchi: 1S/C20H16N2O4/c21-15-4-8-17(9-5-15)25-19(23)13-2-1-3-14(12-13)20(24)26-18-10-6-16(22)7-11-18/h1-12H,21-22H2
- InChI Key: FRCGXWDENTYRDC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N)C(C1C=CC=C(C(=O)OC2C=CC(=CC=2)N)C=1)=O
Computed Properties
- Exact Mass: 348.11100700g/mol
- Monoisotopic Mass: 348.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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